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The landscape of dental anesthetics is evolving, with a growing emphasis on patient comfort

and procedural efficiency. Oraqix®, a needle-free, subgingival anesthetic gel, presents a

notable alternative to traditional local anesthetic injections for periodontal procedures such as

scaling and root planing (SRP). This guide provides a comprehensive cost-effectiveness

analysis of Oraqix compared to traditional anesthetics, supported by available clinical data and

detailed experimental methodologies.

Executive Summary
Oraqix (lidocaine and prilocaine periodontal gel) 2.5%/2.5% offers a unique value proposition

by eliminating the need for needle-based injections, thereby reducing patient anxiety and

improving the overall treatment experience. While direct cost-effectiveness analyses with

metrics like Incremental Cost-Effectiveness Ratios (ICERs) are not readily available in

published literature, a qualitative and semi-quantitative comparison based on clinical efficacy,

procedural time, cost, and patient-reported outcomes suggests that Oraqix can be a cost-

effective option in specific patient populations, particularly those with needle phobia or

sensitivity. Its rapid onset and localized effect contribute to efficient workflow and high patient

acceptance.[1]
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The following tables summarize the key quantitative data comparing Oraqix with traditional

anesthetics.

Table 1: Efficacy and Procedural Characteristics

Parameter
Oraqix® (2.5%
Lidocaine/2.5%
Prilocaine Gel)

Traditional
Injectable
Anesthetics (e.g.,
2% Lidocaine with
Epinephrine)

Traditional Topical
Anesthetics (e.g.,
20% Benzocaine)

Onset of Anesthesia 30 seconds[1][2][3][4] 2-5 minutes 1-2 minutes

Duration of

Anesthesia

Approximately 20

minutes[1][2][3][4]

1-3 hours (depending

on formulation)
10-15 minutes

Pain Reduction (vs.

Placebo)

Statistically significant

reduction in pain

scores (e.g., VAS,

VRS).[3][5]

Well-established,

profound anesthesia.

Moderate pain

reduction, often

insufficient for

invasive procedures.

[5]

Patient Preference

(vs. Injection)

High preference (70%

of patients in one

study).[6]

Lower preference,

often associated with

fear and anxiety.[1]

N/A

Need for Re-

anesthetization

May be required for

longer procedures.[1]
Infrequent.

Frequent if used for

procedural pain

control.
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Anesthetic
Estimated Cost per
Unit

Typical Use per
Procedure
(Quadrant SRP)

Estimated Cost per
Procedure

Oraqix®
$7 - $13.5 per 1.7g

cartridge[7][8][9]
1 cartridge[3][4][6] $7 - $13.5

Traditional Injectable

Anesthetics

Cost of local

anesthesia is often

bundled into the

overall procedure

cost.[10] Estimated

cost per procedure

ranges from $50 to

$200.[11]

1-2 cartridges
Included in procedural

fee.

Traditional Topical

Anesthetics

Varies by formulation,

generally low cost.
Minimal

Minimal, often

considered part of

overhead.

Note: Costs are estimates and can vary based on supplier, location, and insurance coverage.

Experimental Protocols
The clinical data cited in this guide are derived from studies with rigorous experimental designs.

Below are representative methodologies.

Protocol 1: Randomized Controlled Trial (RCT)
Comparing Oraqix to Placebo for Scaling and Root
Planing (SRP)

Objective: To evaluate the efficacy and safety of Oraqix in reducing pain during SRP

compared to a placebo gel.

Study Design: A multi-center, randomized, double-blind, placebo-controlled, split-mouth or

parallel-group study.
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Patient Population: Adult patients with chronic periodontitis requiring SRP in at least two

quadrants. Patients with a history of sensitivity to amide-type anesthetics are typically

excluded.

Intervention:

Test Group: Application of Oraqix (2.5% lidocaine and 2.5% prilocaine) gel into the

periodontal pockets of the designated quadrant(s) until the gel is visible at the gingival

margin. A 30-second waiting period is observed before initiating the procedure.[4]

Control Group: Application of a placebo gel with the same appearance and consistency.

Outcome Measures:

Primary Endpoint: Patient-reported pain intensity using a 100-mm Visual Analog Scale

(VAS) or a Numerical Rating Scale (NRS) immediately following the procedure.[3][5]

Secondary Endpoints: Verbal Rating Scale (VRS) for pain, need for rescue anesthesia,

patient and operator satisfaction, and incidence of adverse events.

Data Analysis: Statistical comparison of pain scores between the test and control groups

using appropriate parametric or non-parametric tests (e.g., t-test, Mann-Whitney U test).

Protocol 2: Crossover Study Comparing Patient
Preference for Oraqix vs. Infiltration Anesthesia

Objective: To assess patient preference for Oraqix versus traditional injectable anesthesia

for SRP.

Study Design: An open-label, randomized, crossover study.

Patient Population: Adult patients requiring SRP in two separate appointments. Patients with

a stated fear of needles may be specifically included to assess this subpopulation.

Intervention:
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Visit 1: Patients are randomly assigned to receive either Oraqix or infiltration anesthesia

(e.g., 2% lidocaine with epinephrine) for SRP in one quadrant.

Visit 2: Patients receive the alternative anesthetic for SRP in another quadrant.

Outcome Measures:

Primary Endpoint: Patient preference for the anesthetic method, assessed via a

questionnaire at the end of the second visit.[6]

Secondary Endpoints: Patient-reported pain during injection and procedure (using

VAS/NRS), post-procedural numbness and discomfort, and willingness to pay for the

preferred method.

Data Analysis: Comparison of preference ratings using chi-square or McNemar's test. Pain

and discomfort scores are compared using paired statistical tests.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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